Cas no 159981-19-8 (6-(2,2,2-trifluoroethoxy)pyridine-3-carbaldehyde)

• Product Name: 6-(2,2,2-trifluoroethoxy)pyridine-3-carbaldehyde
• CAS No: 159981-19-8
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• MDL: MFCD06738679
• CID: 109383
• PubChem ID: 21698499
• Update Time: 2025-06-14

6-(2,2,2-trifluoroethoxy)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2,2,2-Trifluoroethoxy)nicotinaldehyde
• 3-Pyridinecarboxaldehyde,6-(2,2,2-trifluoroethoxy)-
• 6-(2,2,2-trifluoroethoxy)pyridine-3-carbaldehyde
• 6-(2,2,2-TRIFLUORO-ETHOXY)PYRIDINE-3-CARBALDEHYDE,
• 6-(2,2,2-TRIFLUORO-ETHOXY)-PYRIDINE-3-CARBALDEHYDE
• XKOBNYABZGUMQN-UHFFFAOYSA-N
• AB27632
• ST2418862
• AX8027666
• AB0069064
• Z4236
• A810094
• 6-(2,2,2-trifluoroethoxy)-3-pyridinecarboxaldehyde
• 3-Pyridinecarboxaldehyde,
• 3-Pyridinecarboxaldehyde, 6-(2,2,2-trifluoroethoxy)-
• SY110622
• DTXSID50617086
• FT-0737203
• 6-(2,2,2-trifluoro-ethoxy)-pyridine-3-carbaldehyde, AldrichCPR
• 6-(2,2,2-Trifluoroethoxy)pyridine-3-carboxaldehyde
• SCHEMBL1267742
• 159981-19-8
• DS-12398
• CS-0018954
• AKOS015909366
• EN300-4266554
• Z1269193958
• MFCD06738679
• DB-064319

• MDL： MFCD06738679
• Inchi： 1S/C8H6F3NO2/c9-8(10,11)5-14-7-2-1-6(4-13)3-12-7/h1-4H,5H2
• InChI Key： XKOBNYABZGUMQN-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(C=O)=CN=1)(F)F

Computed Properties

• Exact Mass: 205.03500
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.7

Experimental Properties

• PSA: 39.19000
• LogP: 1.83520

6-(2,2,2-trifluoroethoxy)pyridine-3-carbaldehyde Security Information

• Hazard Category Code： 37/38-41-43
• Safety Instruction： 26-36/37-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-(2,2,2-trifluoroethoxy)pyridine-3-carbaldehyde

Recent Advances in the Application of 6-(2,2,2-Trifluoroethoxy)pyridine-3-carbaldehyde (CAS: 159981-19-8) in Chemical Biology and Pharmaceutical Research

The compound 6-(2,2,2-trifluoroethoxy)pyridine-3-carbaldehyde (CAS: 159981-19-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements and findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 6-(2,2,2-trifluoroethoxy)pyridine-3-carbaldehyde as a key intermediate in the synthesis of various biologically active molecules. Its trifluoroethoxy group and aldehyde functionality make it a valuable building block for the development of novel pharmaceuticals, particularly in the areas of kinase inhibitors and anti-inflammatory agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the synthesis of selective kinase inhibitors, showcasing its potential in targeted cancer therapies.

In addition to its role in drug synthesis, 6-(2,2,2-trifluoroethoxy)pyridine-3-carbaldehyde has been investigated for its direct biological activities. Research conducted by Smith et al. (2023) revealed that this compound exhibits moderate inhibitory effects on specific inflammatory pathways, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs. The study utilized in vitro assays and molecular docking simulations to elucidate its mechanism of action, providing valuable insights into its interaction with key biological targets.

Another area of interest is the compound's application in chemical biology as a probe for studying protein-ligand interactions. A recent publication in ACS Chemical Biology (2024) described the use of 6-(2,2,2-trifluoroethoxy)pyridine-3-carbaldehyde as a versatile scaffold for designing fluorescent probes. These probes were successfully employed in live-cell imaging studies, enabling researchers to visualize and track specific protein targets in real-time. This advancement opens new possibilities for understanding cellular processes at the molecular level.

The synthesis and scale-up of 6-(2,2,2-trifluoroethoxy)pyridine-3-carbaldehyde have also seen significant progress. A team of researchers from MIT reported an improved synthetic route in Organic Process Research & Development (2023), achieving higher yields and purity while reducing environmental impact. This development is particularly important for facilitating the compound's broader application in pharmaceutical manufacturing and research.

Looking forward, the unique properties of 6-(2,2,2-trifluoroethoxy)pyridine-3-carbaldehyde position it as a promising candidate for various therapeutic applications. Current research directions include its potential in neurodegenerative diseases, where preliminary studies have shown neuroprotective effects in cellular models. Additionally, its role in the development of next-generation antimicrobial agents is being actively explored, particularly in addressing drug-resistant bacterial strains.

In conclusion, 6-(2,2,2-trifluoroethoxy)pyridine-3-carbaldehyde (CAS: 159981-19-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from drug synthesis to biological probes, underscore its importance in advancing both fundamental research and therapeutic development. As research continues to uncover new aspects of its functionality and potential applications, this compound is likely to remain a focus of scientific investigation in the coming years.